Cas no 1806165-16-1 (5-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 5-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1806165-16-1
• MF: C₉H₁₁F₃N₂O₂
• MW: 236.191052675247
• CID: 4841699
• Update Time: 2025-06-11

5-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C9H11F3N2O2/c1-5-7(4-15)14-3-6(2-13)8(5)16-9(10,11)12/h3,15H,2,4,13H2,1H3
• InChI Key： YYBHRQBIMIJHBH-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(CO)C=1C)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 0.4
• Topological Polar Surface Area: 68.4

Additional information on 5-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-methanol

Comprehensive Overview of 5-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806165-16-1)

In the realm of specialty chemicals, 5-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806165-16-1) stands out as a versatile intermediate with significant applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyridine core and functional groups like aminomethyl and trifluoromethoxy, has garnered attention for its potential in drug discovery and advanced material synthesis. Researchers and industry professionals frequently search for terms such as "pyridine derivatives in drug development" or "trifluoromethoxy group applications," reflecting the growing interest in this chemical space.

The structural attributes of 5-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-methanol make it a valuable building block for designing bioactive molecules. The presence of the aminomethyl group allows for further derivatization, enabling the creation of compounds with enhanced pharmacokinetic properties. Meanwhile, the trifluoromethoxy moiety is known for its ability to improve metabolic stability and lipophilicity, traits highly sought after in modern medicinal chemistry. Searches like "how to improve drug bioavailability" or "role of fluorinated groups in pharmaceuticals" highlight the relevance of these features in current research.

From a synthetic perspective, CAS No. 1806165-16-1 offers intriguing possibilities. Its pyridine-2-methanol scaffold serves as a platform for constructing complex heterocyclic systems, a topic often explored in queries such as "heterocyclic compound synthesis" or "pyridine-based catalysts." The compound's stability under various reaction conditions further enhances its utility in multi-step synthetic routes, making it a favorite among chemists working on "green chemistry approaches" or "sustainable chemical processes."

In agrochemical applications, 5-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-methanol has shown promise as a precursor for novel crop protection agents. The trifluoromethoxy group, in particular, contributes to the desired pesticidal activity while maintaining environmental compatibility—a balance frequently searched under terms like "eco-friendly agrochemicals" or "next-generation pesticides." This aligns with the global push toward sustainable agriculture and reduced ecological impact.

Material scientists have also taken note of this compound's potential. The pyridine ring system, combined with its functional groups, can impart unique electronic and steric properties to polymers and coatings. Online searches for "advanced polymer additives" or "high-performance material intermediates" often lead to discussions about similar structures, underscoring the compound's relevance in cutting-edge material development.

Quality control and analytical characterization of CAS No. 1806165-16-1 remain critical topics, as evidenced by frequent searches for "HPLC methods for pyridine derivatives" and "NMR analysis of fluorinated compounds." The compound's distinct spectroscopic signatures facilitate its identification and purity assessment, ensuring reliable performance in downstream applications.

As regulatory landscapes evolve, compliance considerations for 5-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-methanol remain paramount. Professionals often inquire about "REACH compliance for specialty chemicals" or "handling guidelines for aminomethyl compounds," reflecting the need for safe and responsible use across industries.

The future outlook for this compound appears promising, with emerging research exploring its incorporation into "targeted drug delivery systems" and "smart materials." As synthetic methodologies advance and application spaces expand, CAS No. 1806165-16-1 will likely maintain its position as a valuable tool for innovation across multiple scientific disciplines.